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Compound of Interest

Compound Name: O-(Trimethylsilyl)hydroxylamine

Cat. No.: B1301986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, detailed handling protocols, and

emergency procedures for the use of O-(Trimethylsilyl)hydroxylamine (TMSHA) in a

laboratory setting. The information is intended to supplement, not replace, institutional safety

protocols and the product's Safety Data Sheet (SDS).

Chemical Identification and Properties
O-(Trimethylsilyl)hydroxylamine, also known as Aminoxytrimethylsilane, is a versatile

reagent used in organic synthesis, particularly for the preparation of O-trimethylsilyl oxime

ethers and as an intermediate in the synthesis of α-branched amines.[1] Its physical and

chemical properties are summarized below.
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Property Value Reference

CAS Number 22737-36-6 [1][2]

Molecular Formula C₃H₁₁NOSi [3]

Molecular Weight 105.21 g/mol [1][2]

Appearance Liquid [1]

Boiling Point 98-100 °C [1]

Density 0.86 g/mL at 25 °C [1]

Flash Point 12 °C (53.6 °F) - closed cup [1]

Storage Temperature 2-8°C [1]

Refractive Index n20/D 1.405 [1]

Hazard Identification and GHS Classification
TMSHA is a hazardous chemical that requires careful handling. It is classified as a highly

flammable liquid and is corrosive, capable of causing severe skin burns and eye damage.[1]

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Flammable

Liquids
2 🔥 Danger

H225: Highly

flammable liquid

and vapor.[1]

Skin

Corrosion/Irritatio

n

1B corrosive Danger

H314: Causes

severe skin

burns and eye

damage.[1]

Precautionary Statements:[1]

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.
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P233: Keep container tightly closed.

P240: Ground/bond container and receiving equipment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling TMSHA to prevent exposure.
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Body Part Required PPE Specifications

Eyes/Face Safety goggles and face shield

Chemical splash goggles are

required. A face shield should

be worn when there is a

significant risk of splashing.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation

before use and change

immediately if contaminated.

Body Laboratory coat
A flame-resistant lab coat

should be worn.

Respiratory Fume hood / Respirator

All handling should be

conducted in a certified

chemical fume hood. If there is

a potential for aerosol

generation outside of a fume

hood, a NIOSH-approved

respirator with appropriate

cartridges should be used.[2]

Feet Closed-toe shoes

Fully enclosed, chemical-

resistant footwear is

mandatory.

Safe Handling and Storage
Handling:

Always work in a well-ventilated area, preferably a certified chemical fume hood.

Use non-sparking tools and explosion-proof equipment.

Keep containers tightly closed when not in use to prevent moisture ingress.
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Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is 2-8°C.[1]

Store away from heat, sparks, open flames, and other ignition sources.

TMSHA is a flammable liquid and should be stored in a flammable liquids storage cabinet.[1]

Experimental Protocols
While O-(Trimethylsilyl)hydroxylamine is used in various synthetic procedures, a common

application is the formation of oximes from aldehydes and ketones. The following is a

representative, detailed protocol adapted from a similar, well-documented procedure for the

synthesis of acetophenone oxime. This protocol should be adapted and optimized for specific

substrates and scales.

Representative Protocol: Synthesis of an O-Trimethylsilyl Oxime Ether

This protocol describes the reaction of a generic ketone with O-
(Trimethylsilyl)hydroxylamine.

Materials:

Ketone (e.g., Acetophenone)

O-(Trimethylsilyl)hydroxylamine (TMSHA)

Anhydrous solvent (e.g., Methanol, Ethanol, or THF)

Pyridine (optional, as a mild base/catalyst)

Ethyl acetate
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Hexane

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Deionized water

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stir bar and a reflux

condenser, dissolve the ketone (1.0 eq) in the anhydrous solvent.

Addition of Reagents: Add O-(Trimethylsilyl)hydroxylamine (1.1 - 1.5 eq) to the solution. If

desired, a mild base such as pyridine (1.1 - 1.5 eq) can be added.

Reaction: Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel.

Add deionized water and extract the product with ethyl acetate (3x).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Purify the crude product by flash column chromatography or recrystallization.

Quenching and Disposal:
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Unreacted O-(Trimethylsilyl)hydroxylamine should be quenched carefully. In a fume hood,

slowly add the reagent to a stirred solution of a weak acid (e.g., dilute acetic acid) in an ice

bath.

All waste containing TMSHA should be disposed of as hazardous waste according to

institutional and local regulations.

Emergency Procedures
Spill Cleanup:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation and eliminate all ignition sources.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Carefully collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

First Aid:

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected area with

plenty of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Firefighting Measures:
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Use dry chemical, foam, or carbon dioxide to extinguish fires. Do not use water as it may

spread the fire.

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Containers may explode when heated.

Visualizations
The following diagrams illustrate key workflows for handling and using O-
(Trimethylsilyl)hydroxylamine.
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Post-Handling & Cleanup

Storage
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Immediately After Use
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End

Click to download full resolution via product page

Caption: Workflow for the safe handling of O-(Trimethylsilyl)hydroxylamine.
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Caption: General experimental workflow for the synthesis of an O-trimethylsilyl oxime ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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